10.1039/B809913H | Asymmetric intermolecular Stetter reactions catalyzed by a novel triazolium derived N-heterocyclic carbene†

Asymmetric intermolecular Stetter reactions catalyzed by a novel triazolium derived N-heterocyclic carbene†

Chemical Communications Pub Date: 2008-07-25 DOI: 10.1039/B809913H

Abstract

The asymmetric intermolecular Stetter reaction is catalyzed by a novel triazolium salt derived N-heterocyclic carbene leading to 1,4-diketones in moderate to excellent yields (49–98%) and moderate to good enantioselectivities (56–78% ee), which could be enhanced by one recrystallization to excellent levels (90–99% ee).

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Journal Name：Chemical Communications

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